Cas no 62607-66-3 (Benzenehexanesulfonic acid)

• Product Name: Benzenehexanesulfonic acid
• CAS No: 62607-66-3
• MF: C₁₂H₁₈O₃S
• MW: 242.334522724152
• CID: 438336
• PubChem ID: 407194
• Update Time: 2025-04-19

Benzenehexanesulfonic acid Chemical and Physical Properties

Names and Identifiers

• Benzenehexanesulfonic acid
• 6-phenylhexane-1-sulfonic acid
• 62607-66-3
• SCHEMBL3144325
• DTXSID20328157

• Inchi： 1S/C12H18O3S/c13-16(14,15)11-7-2-1-4-8-12-9-5-3-6-10-12/h3,5-6,9-10H,1-2,4,7-8,11H2,(H,13,14,15)
• InChI Key： KSYDMUHAXTYBFC-UHFFFAOYSA-N
• SMILES： S(CCCCCCC1C=CC=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 242.09774
• Monoisotopic Mass: 242.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 54.37